ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[[2-(N-ethylanilino)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C19H24N2O3S/c1-5-21(15-10-8-7-9-11-15)12-16(22)20-18-17(19(23)24-6-2)13(3)14(4)25-18/h7-11H,5-6,12H2,1-4H3,(H,20,22)
• InChI Key: UEPXMFDVUZKBLY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC1=C(C(=C(S1)C)C)C(=O)OCC)C2=CC=CC=C2
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

Ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate, also known as EGT or EGT1442, is a synthetic compound that has been the subject of scientific research due to its potential therapeutic applications. EGT is a member of the class of compounds known as glycine transporter inhibitors, which have been shown to have neuroprotective effects and potential applications in the treatment of neurological disorders.

Mechanism of Action

Ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate works by inhibiting the glycine transporter, which is responsible for the reuptake of glycine in the brain. Glycine is an important neurotransmitter that plays a role in the regulation of synaptic transmission and plasticity. By inhibiting the glycine transporter, ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate increases the concentration of glycine in the brain, which may have neuroprotective effects and improve cognitive function.
Biochemical and Physiological Effects
Studies have shown that ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has a number of biochemical and physiological effects. ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has been shown to increase the concentration of glycine in the brain, which may have neuroprotective effects. ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate in lab experiments is that it has been shown to have neuroprotective effects and potential therapeutic applications in the treatment of neurological disorders. However, one limitation of using ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate in lab experiments is that it is a synthetic compound that may have unknown side effects.

Future Directions

There are a number of future directions for research on ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate. One area of research is the development of more potent and selective glycine transporter inhibitors. Another area of research is the investigation of the potential therapeutic applications of ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate in the treatment of neurological disorders. Additionally, research is needed to investigate the long-term effects of ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate on cognitive function and neurological health.

Synthesis Methods

The synthesis of ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate involves several steps, including the reaction of ethyl 2-aminobenzoate with ethyl 2-bromo-4,5-dimethylthiophene-3-carboxylate to form ethyl 2-[(4,5-dimethyl-3-thienyl)carbonyl]amino]benzoate. This intermediate is then reacted with N-ethyl-N-phenylglycine ethyl ester to form ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate.

Scientific Research Applications

Ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that ethyl 2-[(N-ethyl-N-phenylglycyl)amino]-4,5-dimethyl-3-thiophenecarboxylate has neuroprotective effects and may have applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.